Cas no 54235-57-3 ( )

  structure
  structure
Product Name: 
CAS No:54235-57-3
MF:C6H8N4O2
MW:168.1533203125
CID:940160
PubChem ID:309068
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • DTXSID40309145
    • 5-acetamido-1H-pyrazole-4-carboxamide
    • NSC211220
    • 54235-57-3
    • NSC-211220
    •  
    • Inchi: 1S/C6H8N4O2/c1-3(11)9-6-4(5(7)12)2-8-10-6/h2H,1H3,(H2,7,12)(H2,8,9,10,11)
    • InChI Key: XODRSYMFBXHTSG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NNC=1NC(C)=O)N

Computed Properties

  • Exact Mass: 168.06484
  • Monoisotopic Mass: 168.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.491
  • Boiling Point: 591.6°C at 760 mmHg
  • Flash Point: 311.6°C
  • Refractive Index: 1.667
  • PSA: 100.87
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